An In-Depth Technical Guide to the Discovery and Isolation of 11-O-Methylpseurotin A
An In-Depth Technical Guide to the Discovery and Isolation of 11-O-Methylpseurotin A
For Researchers, Scientists, and Drug Development Professionals
Abstract
11-O-Methylpseurotin A is a bioactive fungal secondary metabolite belonging to the pseurotin (B1257602) family of natural products, distinguished by a characteristic spirocyclic γ-lactam core. First identified from a marine-derived strain of Aspergillus fumigatus, its discovery was the result of a bioassay-guided fractionation effort to identify compounds with selective inhibitory activity against a Saccharomyces cerevisiae strain deficient in the HOF1 gene. This technical guide provides a comprehensive overview of the discovery, isolation, and structural elucidation of 11-O-Methylpseurotin A, presenting detailed experimental protocols, quantitative data, and a discussion of its biological context.
Discovery of 11-O-Methylpseurotin A
The discovery of 11-O-Methylpseurotin A was a result of a targeted screening program aimed at identifying novel bioactive compounds from marine microorganisms. The producing organism, a marine-derived strain of Aspergillus fumigatus, was cultivated, and its metabolites were extracted and subjected to a bioassay-guided fractionation process. The primary screen utilized a mutant strain of Saccharomyces cerevisiae with a deletion in the HOF1 gene, which is involved in the regulation of cytokinesis. This approach led to the successful isolation of 11-O-Methylpseurotin A as the active constituent responsible for the observed selective inhibition of the mutant yeast strain. The compound has also been isolated from Sporothrix sp.[1][]
Experimental Protocols
The following sections detail the methodologies for the fermentation of the producing organism, and the extraction, and purification of 11-O-Methylpseurotin A.
Fungal Fermentation
A pure culture of the marine-derived Aspergillus fumigatus is required for the production of 11-O-Methylpseurotin A.
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Inoculation and Culture: A seed culture is prepared by inoculating a suitable liquid medium with spores or mycelial fragments of A. fumigatus. A typical fermentation medium consists of a carbon source (e.g., glucose, malt (B15192052) extract), a nitrogen source (e.g., yeast extract, peptone), and essential minerals.
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Incubation: The production culture is incubated under controlled conditions, typically at a temperature of 25-30°C with constant agitation (e.g., 150-200 rpm) to ensure adequate aeration and nutrient distribution. The fermentation is carried out for a period of several days to weeks, allowing for fungal growth and the biosynthesis of secondary metabolites, including 11-O-Methylpseurotin A.
Extraction of Fungal Metabolites
Following the fermentation period, the fungal biomass and the culture broth are separated for the extraction of metabolites.
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Harvesting: The fungal mycelium is separated from the culture broth by filtration or centrifugation.
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Solvent Extraction: Both the mycelium and the culture filtrate are extracted with a water-immiscible organic solvent, most commonly ethyl acetate (B1210297) (EtOAc). This process is typically repeated multiple times to ensure the complete transfer of the secondary metabolites from the aqueous and solid phases into the organic solvent.
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Concentration: The combined organic extracts are then concentrated under reduced pressure to yield a crude extract containing a mixture of fungal metabolites.
Bioassay-Guided Fractionation and Purification
The crude extract is subjected to a series of chromatographic separations, with each fraction being tested for its inhibitory activity against the Saccharomyces cerevisiae hof1Δ strain to guide the purification process.
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Initial Fractionation: The crude extract is typically first fractionated using vacuum liquid chromatography (VLC) or column chromatography over a solid phase such as silica (B1680970) gel. A stepwise gradient of solvents with increasing polarity (e.g., hexane, ethyl acetate, methanol) is used to elute different fractions.
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High-Performance Liquid Chromatography (HPLC): The bioactive fractions from the initial separation are further purified by reversed-phase HPLC. A C18 column is commonly employed with a gradient elution system of water and an organic solvent such as acetonitrile (B52724) or methanol, often with the addition of a modifier like trifluoroacetic acid (TFA) to improve peak shape. The elution is monitored by a UV detector, and fractions corresponding to individual peaks are collected.
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Final Purification: The fractions containing 11-O-Methylpseurotin A are pooled, concentrated, and may be subjected to a final purification step, such as recrystallization or another round of HPLC, to yield the pure compound.
Structural Elucidation
The chemical structure of the purified 11-O-Methylpseurotin A is determined using a combination of spectroscopic techniques.
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Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is used to determine the exact molecular weight and elemental composition of the molecule.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: A comprehensive set of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments are conducted to establish the connectivity of atoms and the stereochemistry of the molecule.
Quantitative Data
The following tables summarize the key quantitative data for 11-O-Methylpseurotin A.
| Physicochemical Properties | |
| Molecular Formula | C₂₃H₂₇NO₈ |
| Molecular Weight | 445.46 g/mol |
| Appearance | White solid[1] |
| Solubility | Soluble in DMSO, Ethanol, Methanol[] |
| ¹H and ¹³C NMR Spectroscopic Data (in CDCl₃) | ||
| Position | δC (ppm) | δH (ppm, J in Hz) |
| 2 | 108.2 | |
| 3 | 173.5 | |
| 4 | 100.1 | |
| 5 | 165.8 | |
| 6 | 195.2 | |
| 8 | 88.9 | |
| 9 | 75.1 | 4.85 (s) |
| 10 | 78.2 | 4.10 (d, 8.5) |
| 11 | 82.1 | 3.55 (dq, 8.5, 6.5) |
| 12 | 126.1 | 5.60 (dd, 15.5, 6.5) |
| 13 | 134.2 | 5.85 (dq, 15.5, 6.5) |
| 14 | 20.8 | 2.10 (m) |
| 15 | 14.1 | 0.95 (t, 7.5) |
| 3-CH₃ | 9.8 | 2.05 (s) |
| 11-OCH₃ | 57.9 | 3.30 (s) |
| Benzoyl-C=O | 195.2 | |
| Benzoyl-C1' | 135.9 | |
| Benzoyl-C2',6' | 129.2 | 7.95 (d, 7.5) |
| Benzoyl-C3',5' | 128.8 | 7.50 (t, 7.5) |
| Benzoyl-C4' | 133.5 | 7.65 (t, 7.5) |
Visualizations
Experimental Workflow
Postulated Signaling Pathway Inhibition
11-O-Methylpseurotin A was discovered through its selective inhibition of a Saccharomyces cerevisiae strain lacking the HOF1 gene. Hof1 is a key protein in the regulation of cytokinesis, the final step in cell division. It localizes to the bud neck and is involved in coordinating the contraction of the actomyosin (B1167339) ring with the formation of the septum. The exact mechanism of inhibition by 11-O-Methylpseurotin A is not fully elucidated, but it is hypothesized to interfere with cellular processes that become essential in the absence of Hof1, leading to synthetic lethality.
